methyl 3-(N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)sulfamoyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]sulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C20H18N2O5S3/c1-27-20(24)18-17(7-10-29-18)30(25,26)21-15-5-4-13-6-8-22(12-14(13)11-15)19(23)16-3-2-9-28-16/h2-5,7,9-11,21H,6,8,12H2,1H3
• InChI Key: CJSVMWWZQALNSM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)S(=O)(=O)NC2=CC3=C(CCN(C3)C(=O)C4=CC=CS4)C=C2
• Molecular Formula: C20H18N2O5S3
• Molecular Weight: 462.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a thiophene group, which is a five-membered ring with one sulfur atom. It also contains a carbonyl group, a sulfamoyl group, and a tetrahydroisoquinoline group. The presence of these groups suggests that this compound could have interesting chemical properties and could potentially be used in a variety of chemical reactions.

Chemical Reactions Analysis

Thiophene derivatives are known to participate in a variety of chemical reactions. They can undergo electrophilic aromatic substitution reactions similar to benzene. The presence of the carbonyl group could allow for nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Thiophene derivatives are generally stable and have good solubility in organic solvents.

Scientific Research Applications

Synthesis and Chemical Structure

• Synthesis Techniques : Research has explored various synthesis techniques for related compounds, such as the synthesis of new tetrahydroisoquinolinones, incorporating pharmacological interest fragments and pharmacophoric substituents (Kandinska, Kozekov, & Palamareva, 2006).
• Structural Analysis : Detailed studies on the crystal structure of related compounds, highlighting their molecular configurations and stability factors, have been conducted (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2004).

Chemical Properties and Applications

• Photochemical Properties : Investigations into the photochemical properties of similar compounds, such as benzo[b]thiophenes, have provided insights into their behavior and potential applications (Andersson & Bobinger, 1996).
• Catalytic Applications : Research has also looked into the use of similar compounds in catalytic processes, such as the palladium-catalyzed synthesis of carboxylates (Bheeter, Bera, & Doucet, 2013).

Pharmaceutical and Biomedical Research

• Pharmacological Interest : Studies have focused on incorporating certain fragments of these compounds for their pharmacological interest (Kozekov, Koleva, & Palamareva, 2002).

Future Directions

The study of thiophene derivatives is a vibrant field of research due to their wide range of potential applications. This particular compound, with its complex structure and functional groups, could be of interest in various areas such as medicinal chemistry, materials science, and synthetic chemistry.

Mechanism of Action

Target of Action

Thiophene-based analogs have been found to be biologically active compounds with a variety of effects . For example, suprofen, a nonsteroidal anti-inflammatory drug, has a 2-substituted thiophene framework .

Mode of Action

Thiophene derivatives have been known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Biochemical Pathways

Thiophene derivatives have been known to affect a variety of biological pathways due to their broad spectrum of pharmacological properties .

Result of Action

Thiophene derivatives have been known to exhibit a variety of pharmacological properties, suggesting that they may have multiple effects at the molecular and cellular level .